Cas no 5438-65-3 (octyl 3-chloro-4-hydroxy-5-methoxybenzoate)

• Product Name: octyl 3-chloro-4-hydroxy-5-methoxybenzoate
• CAS No: 5438-65-3
• MF: C₁₆H₂₃ClO₄
• MW: 314.804424524307
• CID: 940988
• PubChem ID: 226346
• Update Time: 2025-04-19

octyl 3-chloro-4-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• octyl 3-chloro-4-hydroxy-5-methoxybenzoate
• NSC-16726
• DTXSID80969489
• NSC16726
• 5438-65-3

• Inchi： 1S/C16H23ClO4/c1-3-4-5-6-7-8-9-21-16(19)12-10-13(17)15(18)14(11-12)20-2/h10-11,18H,3-9H2,1-2H3
• InChI Key： IGWGSQPMOYAFTJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(=O)OCCCCCCCC)OC)O

Computed Properties

• Exact Mass: 314.12859
• Monoisotopic Mass: 314.1284869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76